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Manganese-zinc (Mn-Zn) ferrites are a class of soft magnetic ceramic materials composed of

iron oxide, manganese oxide, and zinc oxide.[1][2] Their unique combination of high magnetic

permeability, high electrical resistivity, and low coercivity makes them indispensable

components in a wide range of electronic applications, particularly for high-frequency inductors

and transformers used in power conversion, telecommunications, and interference

suppression.[3][4]

Despite their efficiency, Mn-Zn ferrite cores are subject to energy dissipation in the form of heat

when exposed to a time-varying magnetic field. This phenomenon, known as core loss or

power loss, is a critical parameter in the design of magnetic components.[4] Excessive core

loss can reduce the efficiency of a device, lead to a detrimental increase in operating

temperature, and potentially cause thermal runaway.[5] Understanding the fundamental

mechanisms that contribute to core loss is therefore essential for material selection, component

design, and performance optimization.

Core loss in Mn-Zn ferrites is a complex phenomenon arising from multiple, often

interdependent, physical mechanisms.[6] It is broadly separated into three primary

components: hysteresis loss, eddy current loss, and residual loss.[7][8] The total power loss

(Pcv) is the sum of these three components:

Pcv = Ph + Pe + Pr

where:
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Ph is the hysteresis loss

Pe is the eddy current loss

Pr is the residual loss

This guide provides a detailed examination of these loss mechanisms, the factors that

influence them, the experimental methods used for their characterization, and a summary of

quantitative data.

Mechanisms of Core Loss
The total power loss in a ferrite core is the sum of distinct physical mechanisms that dissipate

energy. The contribution of each mechanism is highly dependent on operating conditions such

as frequency, magnetic flux density, and temperature.
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Figure 1: Breakdown of total core loss into its fundamental components.

Hysteresis Loss (Ph)
Hysteresis loss is the energy dissipated as heat during each cycle of magnetization and

demagnetization.[9] It originates from the irreversible movement of magnetic domain walls and

the rotation of magnetic domains within the ferrite material. As the external magnetic field
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changes, energy is required to overcome the frictional forces that impede domain wall motion,

and this energy is converted into heat.[4][9]

The area enclosed by the B-H (magnetic flux density vs. magnetic field strength) hysteresis

loop of a material is proportional to the hysteresis loss per cycle. For soft magnetic materials

like Mn-Zn ferrites, a narrow B-H loop is desirable as it indicates lower hysteresis loss.[4] This

loss is a primary contributor to total core loss at lower frequencies.[10][11]

Factors influencing hysteresis loss include:

Material Composition: The ratio of Mn, Zn, and Fe oxides, as well as the presence of

dopants, significantly affects magnetocrystalline anisotropy and magnetostriction, which are

key determinants of hysteresis loss.[1][9]

Microstructure: Grain size, porosity, and the presence of impurities or inclusions can impede

domain wall motion, thereby increasing hysteresis loss.[9]

Temperature: As temperature changes, the magnetic anisotropy of the material is altered.

For many Mn-Zn ferrites, hysteresis loss decreases as temperature rises towards the point

of minimum anisotropy, before increasing again as it approaches the Curie temperature.[11]

[12]

Eddy Current Loss (Pe)
According to Faraday's law of induction, a time-varying magnetic field within the ferrite core

induces electromotive forces (voltages). Since ferrites, while being insulators, have a finite

electrical resistivity, these induced voltages drive circulating currents known as eddy currents.

[13][14] The energy dissipated by these currents flowing through the resistive material is the

eddy current loss, which manifests as heat (I²R loss).

Eddy current loss is highly dependent on:

Frequency: The induced voltage and therefore the eddy currents are proportional to the rate

of change of magnetic flux, so eddy current loss increases significantly with frequency.[13]

[14]
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Material Resistivity (ρ): Higher electrical resistivity limits the magnitude of the eddy currents,

thus reducing the loss. Mn-Zn ferrites have a relatively high resistivity compared to metallic

magnetic materials, which is a key advantage for high-frequency applications.[3][13]

Core Geometry: Larger cross-sectional areas provide longer paths for eddy currents to flow,

increasing losses. This is why laminations are used in metallic cores, although they are not

necessary for ferrites at most operating frequencies.[3][14]

Microstructure: The resistivity of a polycrystalline ferrite is influenced by both the grain

resistivity and the grain boundary resistivity. At low frequencies, eddy currents are largely

confined within individual grains, while at higher frequencies, they can circulate over the

entire core cross-section.[14][15]

Residual Loss (Pr)
Residual loss, sometimes referred to as excess or anomalous loss, accounts for the portion of

the total core loss that cannot be explained by classical hysteresis and eddy current

mechanisms.[7][16] The origins of residual loss are complex and are a subject of ongoing

research, but they are generally attributed to dynamic magnetic effects.[7][8]

Key contributors to residual loss include:

Spin Damping and Magnetic Resonance: Energy can be dissipated directly from the

precessing motion of electron spins to the crystal lattice.[8][15] As the operating frequency

approaches the material's ferromagnetic resonance frequency, these losses can increase

dramatically.

Domain Wall Resonance and Relaxation: The oscillatory motion of domain walls can also

lead to energy dissipation.[12]

Microscopic Eddy Currents: Non-uniform magnetization changes around moving domain

walls can generate microscopic eddy currents that are not accounted for in the classical

model.

Residual loss becomes a significant, often dominant, component of the total core loss at high

frequencies (typically in the MHz range).[7][17]
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Modeling Core Loss: The Steinmetz Equation
A widely used empirical model to predict core loss in magnetic materials under sinusoidal

excitation is the Steinmetz Equation.[18][19] It provides a practical way to estimate losses

based on operating conditions and material-specific coefficients.

The classical Steinmetz Equation is given by:

Pcv = k * f^α * B^β

where:

Pcv is the time-average power loss per unit volume (e.g., in kW/m³).

f is the frequency of sinusoidal excitation.

B is the peak magnetic flux density.

k, α, and β are the Steinmetz coefficients, which are constants found by fitting experimental

data for a specific material at a given temperature.[18][19]

While the Steinmetz equation is invaluable for design, it has limitations. It is only accurate for

sinusoidal waveforms.[18] For the non-sinusoidal waveforms common in modern switching

power supplies, modifications like the Modified Steinmetz Equation (MSE) or the Generalized

Steinmetz Equation (GSE) are required for more accurate predictions.[18][19]

Factors Influencing Core Loss
The performance of a Mn-Zn ferrite core is governed by several interdependent operating and

material factors.
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Figure 2: Key factors influencing Mn-Zn ferrite core loss.

Frequency: As frequency increases, both eddy current and residual losses rise, typically

making frequency the most dominant factor in overall core loss at high-frequency operation.

[20][21]

Flux Density: Higher peak flux density increases the area of the B-H loop, leading to greater

hysteresis loss. It also contributes to increased eddy current and residual losses.[3][7]

Temperature: Mn-Zn power ferrites are engineered to have a minimum core loss at a specific

operating temperature, often between 80°C and 100°C, which corresponds to the typical

operating temperature inside a power supply.[5][22] Operating above or below this optimal

temperature will result in higher losses.

Material Processing: The manufacturing process, including sintering conditions (temperature,

atmosphere), can significantly alter the ferrite's microstructure and chemical homogeneity,

thereby affecting its magnetic properties and core loss.[10][23] Doping with small amounts of

other elements like Cobalt (Co) or Niobium (Nb) can also be used to tailor the loss

characteristics.[1]

Experimental Measurement of Core Loss
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Accurate characterization of core loss is crucial for both material development and component

design. The most common method is the two-winding wattmeter method, which measures the

electrical power dissipated by a core sample.[24][25]

Experimental Protocol: Two-Winding Wattmeter Method
This protocol describes a generalized procedure for measuring core loss on a toroidal (ring)

core sample, which is a standard shape for material characterization as it provides a closed

magnetic circuit.

Objective: To measure the total power loss of a Mn-Zn ferrite core under sinusoidal excitation at

a specific frequency, flux density, and temperature.

Apparatus:

Toroidal core under test (CUT).

Function Generator or Power Source capable of producing a stable sinusoidal waveform.

Power Amplifier to drive the primary winding.

Digital Oscilloscope with high resolution and math functions.

Voltage Probe.

Current Probe or a non-inductive current sensing resistor.

Temperature Chamber or environmental oven.

Winding wire (e.g., Litz wire for high frequency).

Procedure:

Core Preparation: Wind a primary (N₁) and a secondary (N₂) winding onto the toroidal core.

N₂ is typically wound first, close to the core, followed by N₁. The number of turns should be

chosen to achieve the desired magnetic field strength without excessive voltage or current.
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Setup Assembly: Place the wound core inside the temperature chamber. Connect the power

source/amplifier to the primary winding (N₁). Connect the voltage probe across the

secondary winding (N₂) and the current probe in series with the primary winding. Connect

both probes to the oscilloscope.

Temperature Stabilization: Set the temperature chamber to the desired measurement

temperature and allow the core to reach thermal equilibrium.

Excitation: Set the function generator to the desired frequency. Adjust the output voltage of

the power source until the desired peak flux density (B) is achieved in the core. B is

calculated from the voltage measured across the secondary winding (V₂) using the Faraday

equation: B = ∫V₂(t) dt / (N₂ * Ae), where Ae is the effective cross-sectional area of the core.

For a sine wave, this simplifies to B_peak = V_rms / (√2 * π * f * N₂ * Ae).

Data Acquisition: Simultaneously capture the waveforms of the primary current, i₁(t), and the

secondary voltage, v₂(t), using the oscilloscope.

Power Calculation: The magnetic field strength, H(t), is calculated from the primary current:

H(t) = (N₁ * i₁(t)) / le, where le is the effective magnetic path length. The power loss per unit

volume (Pcv) is then calculated by integrating the product of H and dB/dt over one cycle and

multiplying by the frequency: Pcv = (1/Ve) * f * ∫(H(t) * (dB/dt)) dt, where Ve is the effective

core volume. Modern digital oscilloscopes can often perform these calculations directly from

the measured waveforms.

Repeat Measurements: Repeat steps 3-6 for each desired combination of frequency, flux

density, and temperature.
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3. Analysis
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Figure 3: Experimental workflow for core loss measurement using the wattmeter method.

Quantitative Data Summary
The following tables summarize representative data for the core loss characteristics of typical

Mn-Zn power ferrites. The exact values can vary significantly between different material grades

and manufacturers.

Table 1: Core Loss vs. Frequency (Conditions: 100°C, 50 mT Peak Flux Density)

Frequency (kHz) Typical Core Loss (kW/m³) Primary Loss Mechanism

100 30 - 60 Hysteresis & Eddy Current

500 250 - 400 Eddy Current & Residual

1000 (1 MHz) 700 - 1200 Residual & Eddy Current

2000 (2 MHz) 2000 - 3500 Residual

Data compiled from trends shown in various sources.[3][20]

Table 2: Core Loss vs. Peak Flux Density (Conditions: 100°C, 100 kHz)

Peak Flux Density (mT) Typical Core Loss (kW/m³)

50 30 - 60

100 80 - 150

150 180 - 300

200 350 - 550

Data compiled from trends shown in various sources.[3][26]

Table 3: Core Loss vs. Temperature (Conditions: 100 kHz, 50 mT Peak Flux Density)
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Temperature (°C) Typical Core Loss (kW/m³)

25 50 - 90

60 35 - 70

100 30 - 60 (Typical Minimum)

140 60 - 110

Data compiled from trends shown in various sources.[5][22][27]

Conclusion
The core loss in manganese-zinc ferrites is a critical performance metric dictated by a

combination of three fundamental mechanisms: hysteresis, eddy currents, and residual losses.

Each mechanism is influenced differently by operating conditions—frequency, flux density, and

temperature—as well as by the intrinsic material properties derived from its chemical

composition and microstructure. A thorough understanding of these principles is paramount for

engineers and scientists to design efficient high-frequency magnetic components and to

develop new ferrite materials with superior performance characteristics. Through standardized

experimental characterization and the application of empirical models like the Steinmetz

equation, core loss can be reliably predicted and managed, enabling the continued

advancement of power electronics technology.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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